Cas no 2309459-63-8 (2-{[4-(2-Bromopyridin-3-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yl]oxy}acetic acid)

• Product Name: 2-{[4-(2-Bromopyridin-3-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yl]oxy}acetic acid
• CAS No: 2309459-63-8
• MF: C₁₈H₂₅BrN₂O₅
• MW: 429.305504560471
• CID: 5767143
• PubChem ID: 165739764
• Update Time: 2025-07-19

2-{[4-(2-Bromopyridin-3-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[4-(2-bromopyridin-3-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yl]oxy}acetic acid
• 2309459-63-8
• EN300-7428310
• 2-{[4-(2-Bromopyridin-3-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yl]oxy}acetic acid

• Inchi： 1S/C18H25BrN2O5/c1-17(2,3)26-16(24)21-10-5-7-18(8-11-21,25-12-14(22)23)13-6-4-9-20-15(13)19/h4,6,9H,5,7-8,10-12H2,1-3H3,(H,22,23)
• InChI Key： LFVSMBJBAAMSEO-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1(CCN(C(=O)OC(C)(C)C)CCC1)OCC(=O)O

Computed Properties

• Exact Mass: 428.09468g/mol
• Monoisotopic Mass: 428.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 89Ų

Additional information on 2-{[4-(2-Bromopyridin-3-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yl]oxy}acetic acid

Introduction to 2-{[4-(2-Bromopyridin-3-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yl]oxy}acetic Acid (CAS No: 2309459-63-8)

2-{[4-(2-Bromopyridin-3-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yl]oxy}acetic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2309459-63-8, represents a fascinating intersection of organic chemistry and medicinal biology. Its complex structure, featuring a combination of azepane, bromopyridine, and ester functionalities, makes it a promising candidate for various biochemical applications.

The< strong> azepane ring within the molecule contributes to its stability and flexibility, which are crucial properties for drug candidates. This structural motif is known to enhance binding affinity and metabolic stability, making it an attractive scaffold for the development of novel therapeutic agents. The presence of the< strong> bromopyridine moiety adds another layer of functionality, enabling interactions with a wide range of biological targets. This particular group is frequently utilized in medicinal chemistry due to its ability to modulate enzyme activity and receptor binding.

The< strong> tert-butoxy carbonyl group is another critical feature of this compound. This protecting group is commonly employed in peptide synthesis and drug development to prevent unwanted side reactions. Its inclusion in the structure suggests that the compound may be used in the synthesis of more complex molecules or as an intermediate in the production of bioactive peptides. The< strong> carboxylic acid terminus at one end of the molecule provides a site for further functionalization, allowing for the attachment of other pharmacophores or biomolecules.

The< strong> hydroxyl group located on the acetic acid moiety is another important functional unit. This group can participate in hydrogen bonding interactions, which are essential for molecule-receptor binding. Additionally, it can be used to link the compound to other molecules through ether or ester linkages, expanding its potential applications in drug design.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various therapeutic pathways. The< strong> 2-{[4-(2-Bromopyridin-3-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yl]oxy}acetic acid CAS No: 2309459-63-8 has shown promise in this context. Studies have demonstrated its potential as an inhibitor of kinases and other enzymes involved in cancer progression. The< strong> bromopyridine moiety is particularly effective in disrupting aberrant signaling pathways by binding to ATP pockets on target enzymes.

The compound's structure also suggests potential applications in the treatment of neurological disorders. The< strong> azepane ring , with its ability to cross the blood-brain barrier, makes it an ideal candidate for central nervous system (CNS) drug development. Preliminary research indicates that derivatives of this compound may exhibit neuroprotective properties, making them valuable candidates for therapies targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

tert-butoxy carbonyl group can be removed under specific conditions to reveal a free carboxylic acid group. This transformation allows for further derivatization into esters or amides, which are common pharmacophores in drug molecules. Such modifications can enhance solubility and bioavailability, critical factors for successful drug candidates. , while seemingly simple, plays a crucial role in determining the compound's pharmacokinetic properties. Hydrogen bonding interactions with biological targets can significantly influence binding affinity and duration of action. Additionally, this group can be exploited to create prodrugs or conjugates that improve delivery and targeting specificity. 2-{[4-(2-Bromopyridin-3-yl)-1-[(tert-butoxy)carbonyl]azepan-4-yl]oxy}acetic acid CAS No: 2309459-63-8. Molecular docking studies have predicted its high binding affinity for several key enzymes involved in cancer metabolism. These virtual screening results have guided experimental efforts toward optimizing its efficacy and selectivity. CAS No: 2309459 -63 -8 represents a multifunctional compound with significant potential in pharmaceutical research. Its unique structural features make it suitable for diverse applications ranging from kinase inhibition to CNS drug development. As research continues to uncover new therapeutic targets and mechanisms, this compoundis likely to play an increasingly important role in the discovery and development of novel therapeutics.